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Compound of Interest

Compound Name:
Perfluoro-1,10-decanedicarboxylic

acid

Cat. No.: B1305833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and key technical data for perfluoro-1,10-decanedicarboxylic acid. The information is

intended to assist researchers, scientists, and drug development professionals in sourcing this

compound and understanding its fundamental properties.

Commercial Availability
Perfluoro-1,10-decanedicarboxylic acid is available from a number of commercial chemical

suppliers. These companies offer the compound in various quantities, typically for research and

development purposes. It is important to note that this chemical is often classified as a

dangerous good for transport and may be subject to additional shipping charges[1].

Table 1: Commercial Suppliers of Perfluoro-1,10-decanedicarboxylic Acid
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Supplier Location Additional Information

Santa Cruz Biotechnology, Inc. USA

Offers the product for

proteomics research

applications.[1]

Avantor USA
Distributes for Matrix Scientific.

[2]

Wuhan Chemwish Technology

Co., Ltd.
China

Lists the product with a purity

of 98%.[3]

SynQuest Laboratories, Inc. USA
A supplier of various organic

and fluorinated chemicals.[4]

XIAMEN EQUATION

CHEMICAL CO.,LTD
China

Lists the CAS number 865-85-

0 on their product page.[5]

ChemicalBook -
Provides a platform with

multiple suppliers.[6]

Physicochemical Properties
A summary of the key quantitative data for perfluoro-1,10-decanedicarboxylic acid is

presented below. These values have been compiled from various supplier and chemical

database sources.

Table 2: Quantitative Data for Perfluoro-1,10-decanedicarboxylic Acid
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Property Value Source(s)

CAS Number 865-85-0 [1][2][3][6]

Molecular Formula C₁₂H₂F₂₀O₄ [1][2]

Molecular Weight 590.11 g/mol [1][6]

Alternate Names
Perfluorododecane-1,12-dioic

acid
[1]

Melting Point 172-174 °C [2][6]

Boiling Point 240 °C (at 60 mmHg) [2][6]

Purity ≥95% [2]

98% [3]

Synthesis and Experimental Information
Synthesis Pathway
While detailed, step-by-step experimental protocols for the synthesis of perfluoro-1,10-
decanedicarboxylic acid are not readily published by commercial suppliers, the primary

manufacturing method is cited as the electrochemical fluorination of decanedioic acid. This

process involves the substitution of hydrogen atoms with fluorine atoms.

A simplified logical workflow for the synthesis is illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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